Cas no 473806-21-2 (methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate)

Methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (2S,4R) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and peptidomimetic design. The tert-butoxycarbonyl (Boc) protecting group enhances stability during reactions while allowing selective deprotection under mild acidic conditions. The methyl ester functionality provides versatility for further derivatization, such as hydrolysis or amidation. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and other therapeutic agents. Its well-defined structure and reliable reactivity make it a preferred choice for researchers in medicinal chemistry and drug development.

methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate structure

473806-21-2 structure

Product Name:methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate

CAS No:473806-21-2

MF:C₁₁H₂₀N₂O₄

MW:244.287503242493

MDL:MFCD08704530

CID:324542

PubChem ID:22872214

Update Time:2025-06-07

methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- (2S,4R)-Methyl 4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate
- (2S,4R)-4-BOC-amino Pyrrolidine-2-carboxylic acid methyl ester
- (2S,4R)-methyl 4-(tert-butoxycarbonyl)pyrrolidine-2-carboxylate
- (2S,4R)-Methyl 4-(tert-butoxycarbonylamino)-pyrrolidine-2-carboxylate
- (2S,4R)-methyl 4-(tertbutoxycarbonylamino)pyrrolidine-2-carboxylate
- 4-tertbutyloxycarbonylamino-L-trans-proline methyl ester
- BOCCHEM BC-L-E188
- CTK4I9926
- L-Proline,4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (4R)-
- methyl (2S,4R)-4-[(tert-butoxycarbonyl)amino]pyrrolidine-2-carboxylate
- PubChem15070
- SureCN8543613
- (2S,4R)-Methyl 4-((tert-butoxycarbonyl)amino)pyrrolidine-2-carboxylate
- rel-(2S,4R)-Methyl 4-((tert-butoxycarbonyl)amino)pyrrolidine-2-carboxylate
- (2S,4R)-4-BOC-AMINO PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER-HCL
- 6454AB
- FCH3768665
- AX830
- methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate
- (2S,4R)-4-Boc-amino-pyrrolidine-2-carboxylic acid methyl ester
- methyl (2S,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-2-carboxylate
- A26646
- BB 0300689
- CS-0055110
- METHYL (2S,4R)-4-((TERT-BUTOXYCARBONYL)AMINO)PYRROLIDINE-2-CARBOXYLATE
- AMY36418
- MFCD08704530
- W17562
- DTXSID30628711
- AKOS015950908
- (2S,4R)-methyl 4-BOC-aminopyrrolidine-2-carboxylate
- SCHEMBL8543613
- TS-00741
- W18981
- Methyl (4R)-4-[(tert-butoxycarbonyl)amino]-L-prolinate
- EN300-88033
- 473806-21-2
- L-Proline,4-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester,(4R)-
- (2S,4R)-Methyl4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate
- MDL： MFCD08704530
- Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(15)13-7-5-8(12-6-7)9(14)16-4/h7-8,12H,5-6H2,1-4H3,(H,13,15)/t7-,8+/m1/s1
- InChI Key： QOJVDTYOYUAFQA-SFYZADRCSA-N
- SMILES： O(C(N[C@H]1CN[C@H](C(=O)OC)C1)=O)C(C)(C)C

Computed Properties

Exact Mass: 244.14230712g/mol
Monoisotopic Mass: 244.14230712g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.7
XLogP3: 0.7

Experimental Properties

Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (17 g/l) (25 º C),

methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OC140-200mg	methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate	473806-21-2	95+%	200mg	1738.0CNY	2021-07-15
TRC	B815773-10mg	(2S,4R)-4-Boc-amino Pyrrolidine-2-carboxylic acid methyl ester	473806-21-2		10mg	$ 50.00	2022-06-06
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OC140-250mg	methyl (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylate	473806-21-2	95+%	250mg	3025CNY	2021-05-07
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S99040-100mg	(2S,4R)-Methyl 4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate	473806-21-2	95%	100mg	¥272.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S99040-250mg	(2S,4R)-Methyl 4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate	473806-21-2	95%	250mg	¥517.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S99040-1g	(2S,4R)-Methyl 4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate	473806-21-2	95%	1g	¥2067.0	2024-07-19
abcr	AB547880-250 mg	(2S,4R)-Methyl 4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate; .	473806-21-2		250MG	€376.90	2023-07-11